Cas no 341929-92-8 (4-[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoylamino]benzoic acid)

• Product Name: 4-[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoylamino]benzoic acid
• CAS No: 341929-92-8
• MF: C₁₈H₁₄N₂O₄
• MW: 322.314764499664
• CID: 6602913
• PubChem ID: 2713897
• Update Time: 2025-10-31

4-[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoylamino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-18155295
• 341929-92-8
• Z44345975
• 4-[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoylamino]benzoic acid
• 4-[[(E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoyl]amino]benzoic acid
• 4-[2-cyano-3-(2-methoxyphenyl)prop-2-enamido]benzoic acid
• AKOS005449853

• Inchi： 1S/C18H14N2O4/c1-24-16-5-3-2-4-13(16)10-14(11-19)17(21)20-15-8-6-12(7-9-15)18(22)23/h2-10H,1H3,(H,20,21)(H,22,23)/b14-10+
• InChI Key： INBJBSJUWNIJPZ-GXDHUFHOSA-N
• SMILES： O(C)C1C=CC=CC=1/C=C(\C#N)/C(NC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 322.09535693g/mol
• Monoisotopic Mass: 322.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.4Ų

Additional information on 4-[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoylamino]benzoic acid

Comprehensive Overview of 4-[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoylamino]benzoic acid (CAS No. 341929-92-8)

4-[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoylamino]benzoic acid (CAS No. 341929-92-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique cyano and methoxyphenyl functional groups, exhibits promising properties for applications in drug development and advanced material synthesis. Its molecular structure, featuring a conjugated system with a prop-2-enoylamino linker, makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's benzoic acid moiety contributes to its solubility and reactivity, which are critical for its potential use in medicinal chemistry. Recent studies have highlighted its role as a potential intermediate in the synthesis of small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways. This aligns with current trends in precision medicine, where researchers are actively searching for new chemical entities with high selectivity and minimal side effects.

In the context of green chemistry, 4-[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoylamino]benzoic acid has been investigated for its potential in sustainable synthesis methods. With growing concerns about environmental impact, the compound's stability and compatibility with biocatalytic processes make it a candidate for eco-friendly production routes. This is particularly relevant given the increasing demand for sustainable pharmaceuticals and the push toward reducing hazardous waste in chemical manufacturing.

From a structural perspective, the compound's E-configuration (trans) around the double bond is crucial for its biological activity. Computational studies, including molecular docking and quantum chemical calculations, have been employed to predict its interactions with biological targets. These in silico approaches are widely used in modern drug discovery, addressing common search queries such as "how to predict drug-target interactions" or "computational methods for drug design."

The methoxy group in the compound's structure also contributes to its lipophilicity, a property often optimized in drug candidates to enhance membrane permeability. This feature is frequently discussed in forums and research articles focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a hot topic in pharmaceutical development. Researchers are increasingly looking for compounds that balance solubility and permeability, making 4-[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoylamino]benzoic acid a valuable subject of study.

Another area of interest is the compound's potential role in photodynamic therapy (PDT). Its conjugated system suggests possible applications in light-activated treatments, a field gaining traction due to its non-invasive nature. Searches for "new photosensitizers for PDT" or "organic compounds for cancer therapy" reflect the growing curiosity in this domain, positioning this compound as a relevant candidate for further exploration.

In summary, 4-[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoylamino]benzoic acid (CAS No. 341929-92-8) represents a versatile compound with multifaceted applications. Its structural features align with contemporary research priorities, including targeted drug delivery, sustainable chemistry, and advanced therapeutic modalities. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to innovations in both medicine and materials science.